Cas no 37174-74-6 (3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid)

• Product Name: 3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid
• CAS No: 37174-74-6
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• MDL: MFCD06803019
• CID: 854119
• PubChem ID: 12031957
• Update Time: 2025-08-04

3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-NITROPHENYL)BENZOIC ACID
• 3'-Nitro-2-biphenylcarboxylic acid
• MFCD06803019
• AKOS004117214
• CS-0206746
• 3'-Nitrobiphenyl-2-carboxylic acid
• 3'-NITRO[1,1'-BIPHENYL]-2-CARBOXYLIC ACID
• DTXSID40476184
• 37174-74-6
• 3'-Nitro-[1,1'-biphenyl]-2-carboxylicacid
• BS-28010

• MDL： MFCD06803019
• Inchi： 1S/C13H9NO4/c15-13(16)12-7-2-1-6-11(12)9-4-3-5-10(8-9)14(17)18/h1-8H,(H,15,16)
• InChI Key： LGZSDFBCFHDCKP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 243.05300
• Monoisotopic Mass: 243.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.12000
• LogP: 3.48320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid

3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid (CAS No. 37174-74-6): A Comprehensive Overview

3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid (CAS No. 37174-74-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in various scientific and industrial domains.

The molecular structure of 3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid consists of a biphenyl core with a nitro group substituted at the 3' position and a carboxylic acid group at the 2 position. This arrangement imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both fundamental and applied research.

In recent years, the study of 3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid has expanded to include its potential biological activities. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid can effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, 3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid has also shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines, including breast and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The synthesis of 3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the nitration of biphenyl followed by carboxylation. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, a novel approach using microwave-assisted synthesis has been reported to significantly reduce reaction time and improve overall efficiency.

In addition to its biological and pharmaceutical applications, 3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid has found use in materials science. Its unique electronic properties make it a valuable component in the development of organic electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Research in this area has focused on optimizing the molecular structure to enhance charge transport and stability.

The safety profile of 3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid is an important consideration for both laboratory use and potential commercial applications. Toxicological studies have indicated that this compound is generally well-tolerated at low concentrations but may exhibit cytotoxic effects at higher doses. Therefore, appropriate handling and safety measures are essential when working with this compound.

In conclusion, 3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid (CAS No. 37174-74-6) is a multifaceted compound with a wide range of potential applications in medicine, materials science, and beyond. Ongoing research continues to uncover new insights into its properties and uses, further solidifying its importance in the scientific community.